Ethyl 4-(dimethylamino)-6-oxo-1-phenyl-1,6-dihydro-3-pyridazinecarboxylate

• IUPAC Name: ethyl 4-(dimethylamino)-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C15H17N3O3/c1-4-21-15(20)14-12(17(2)3)10-13(19)18(16-14)11-8-6-5-7-9-11/h5-10H,4H2,1-3H3
• InChI Key: ACGLGDVJCTUDDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1N(C)C)C2=CC=CC=C2
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

This compound is a derivative of pyridazine, which is a heterocyclic compound with two nitrogen atoms in the ring. The presence of the dimethylamino group suggests that it might have some basic properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray diffraction or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present. For example, the ester group could undergo hydrolysis, and the dimethylamino group could participate in various reactions as a nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of an ester group could make it somewhat polar, and the dimethylamino group could give it some basic properties.

Scientific Research Applications

Environmental Remediation

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Oil Recovery and Enhanced Oil Recovery (EOR)

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s used as a drug, it might interact with biological receptors or enzymes.

Future Directions

The future directions for this compound would likely depend on its intended use. For example, if it’s being studied as a potential drug, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic applications.